Cas no 2229555-75-1 (2-amino-2-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol)

• Product Name: 2-amino-2-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol
• CAS No: 2229555-75-1
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 6255750
• PubChem ID: 165681755
• Update Time: 2025-10-19

2-amino-2-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol
• 2229555-75-1
• EN300-1760444

• Inchi： 1S/C10H16N2O2/c1-7-4-8(10(2,11)6-13)5-9(12-7)14-3/h4-5,13H,6,11H2,1-3H3
• InChI Key： FTNCSDWAWZLNNP-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=C(N=C(C)C=1)OC)N

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68.4Ų

Additional information on 2-amino-2-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol

Comprehensive Overview of 2-amino-2-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol (CAS No. 2229555-75-1)

2-amino-2-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol, with the CAS number 2229555-75-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of amino alcohols, which are known for their versatile applications in drug development and chemical synthesis. The presence of both amino and hydroxyl functional groups in its structure makes it a valuable intermediate for designing molecules with potential therapeutic effects.

In recent years, the demand for pyridine derivatives like 2-amino-2-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol has surged due to their role in developing small-molecule inhibitors and enzyme modulators. Researchers are particularly interested in its potential applications in neurological disorders and metabolic diseases, aligning with current trends in precision medicine. The compound's unique 2-methoxy-6-methylpyridin-4-yl moiety contributes to its bioavailability and binding affinity, making it a promising candidate for further study.

The synthesis of 2-amino-2-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Its CAS number 2229555-75-1 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in medicinal chemistry. The compound's molecular weight and logP value are critical parameters for researchers optimizing drug-like properties, a topic highly discussed in AI-driven drug discovery platforms.

From an industrial perspective, 2-amino-2-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol is often explored for its scalable synthesis and green chemistry compatibility. With increasing emphasis on sustainable manufacturing, this compound's potential for catalytic transformations aligns with global initiatives to reduce carbon footprints in chemical production. Its structural analogs are also being investigated for biodegradability, a hot topic in environmental science.

In summary, 2-amino-2-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol (CAS No. 2229555-75-1) represents a cutting-edge compound at the intersection of pharmaceutical innovation and sustainable chemistry. Its multi-functional design and research potential make it a subject of ongoing exploration, particularly in addressing unmet medical needs and advancing green synthesis methodologies.